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Compound of Interest

Compound Name: 3-Ox0-OPC4-CoA

Cat. No.: B15547101

3-Ox0-OPCB8-CoA is a key intermediate in the peroxisomal [3-oxidation of 12-oxo-phytodienoic
acid (OPDA) and its dinor-isoprostane counterpart, OPC-6. This pathway ultimately leads to the
production of jasmonic acid (JA) and its precursors. The conversion of these fatty acid
derivatives involves a series of enzymatic steps analogous to the [3-oxidation of fatty acids, but
with substrates containing a cyclopentanone ring structure.

Metabolic Pathway of 3-Ox0-OPC8-CoA

The formation and conversion of 3-Oxo-OPC8-CoA occur within the peroxisome. The pathway
begins with the import of OPDA into the peroxisome, where it is esterified to Coenzyme A.
Subsequently, it undergoes reduction and a cycle of 3-oxidation.
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 To cite this document: BenchChem. [Introduction to 3-Oxo-OPC8-CoA in Fatty Acid
Metabolism]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547101#role-of-3-0xo0-opc4-coa-in-fatty-acid-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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